(2S,3S,4S,5R,6R)-6-[[(3R,11As)-11a-methyl-2,3,3a,3b,4,5,8,9,9a,9b,10,11-dodecahydro-[1]benzofuro[5,4-f]isochromen-3-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
(2S,3S,4S,5R,6R)-6-[[(3R,11As)-11a-methyl-2,3,3a,3b,4,5,8,9,9a,9b,10,11-dodecahydro-[1]benzofuro[5,4-f]isochromen-3-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
131749-23-0
VCID:
VC0155565
InChI:
InChI=1S/C22H32O9/c1-22-6-4-12-11-5-7-28-8-10(11)2-3-13(12)15(22)14(9-29-22)30-21-18(25)16(23)17(24)19(31-21)20(26)27/h8,11-19,21,23-25H,2-7,9H2,1H3,(H,26,27)/t11?,12?,13?,14-,15?,16-,17-,18+,19-,21+,22-/m0/s1
SMILES:
CC12CCC3C(C1C(CO2)OC4C(C(C(C(O4)C(=O)O)O)O)O)CCC5=COCCC35
Molecular Formula:
C22H32O9
Molecular Weight:
440.5 g/mol
(2S,3S,4S,5R,6R)-6-[[(3R,11As)-11a-methyl-2,3,3a,3b,4,5,8,9,9a,9b,10,11-dodecahydro-[1]benzofuro[5,4-f]isochromen-3-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
CAS No.: 131749-23-0
Main Products
VCID: VC0155565
Molecular Formula: C22H32O9
Molecular Weight: 440.5 g/mol
![(2S,3S,4S,5R,6R)-6-[[(3R,11As)-11a-methyl-2,3,3a,3b,4,5,8,9,9a,9b,10,11-dodecahydro-[1]benzofuro[5,4-f]isochromen-3-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid - 131749-23-0](/images/no_structure.jpg)
| CAS No. | 131749-23-0 |
|---|---|
| Product Name | (2S,3S,4S,5R,6R)-6-[[(3R,11As)-11a-methyl-2,3,3a,3b,4,5,8,9,9a,9b,10,11-dodecahydro-[1]benzofuro[5,4-f]isochromen-3-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Molecular Formula | C22H32O9 |
| Molecular Weight | 440.5 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6R)-6-[[(3R,11aS)-11a-methyl-2,3,3a,3b,4,5,8,9,9a,9b,10,11-dodecahydro-[1]benzofuro[5,4-f]isochromen-3-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C22H32O9/c1-22-6-4-12-11-5-7-28-8-10(11)2-3-13(12)15(22)14(9-29-22)30-21-18(25)16(23)17(24)19(31-21)20(26)27/h8,11-19,21,23-25H,2-7,9H2,1H3,(H,26,27)/t11?,12?,13?,14-,15?,16-,17-,18+,19-,21+,22-/m0/s1 |
| Standard InChIKey | XKXFIKALWNIKQF-BOZAJWKGSA-N |
| Isomeric SMILES | C[C@]12CCC3C(C1[C@H](CO2)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)C(=O)O)O)O)O)CCC5=COCCC35 |
| SMILES | CC12CCC3C(C1C(CO2)OC4C(C(C(C(O4)C(=O)O)O)O)O)CCC5=COCCC35 |
| Canonical SMILES | CC12CCC3C(C1C(CO2)OC4C(C(C(C(O4)C(=O)O)O)O)O)CCC5=COCCC35 |
| Synonyms | 15 alpha-hydroxynorandrost-4-ene-3,17-dione glucuronide 15-HNADG 15-hydroxynorandrostene-3,17-dione glucuronide |
| PubChem Compound | 195690 |
| Last Modified | Nov 11 2021 |
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